Cas no 6299-67-8 (2,3-Dimethoxyaniline)

• Product Name: 2,3-Dimethoxyaniline
• CAS No: 6299-67-8
• MF: C₈H₁₁NO₂
• MW: 153.178442239761
• MDL: MFCD00180769
• CID: 85609
• PubChem ID: 239603
• Update Time: 2025-11-02

2,3-Dimethoxyaniline Chemical and Physical Properties

Names and Identifiers

• 2,3-Dimethoxyaniline
• (2,3-Dimethoxyphenyl)amine
• 2,3-dimethoxy-phenylamine
• Benzenamine, 2,3-dimethoxy-
• HEZIOZBMPKPOER-UHFFFAOYSA-N
• NSC44873
• Dimethoxyaniline; 98%
• 2,3-dimethoxyphenylamine
• 2,3-dimethoxybenzenamine
• 2,3-Dimethoxyaniline #
• 6-methoxy-2-amino anisole
• 2,3-bis(methyloxy)aniline
• Benzenamine,2,3-dimethoxy-
• Amino-brenzkatechin-dimethylather
• HEZIOZBMPKPOER-UHFFFAOYSA-
• 2,3-dimethoxyaniline, AldrichCPR
• ALB
• NSC-44873
• SCHEMBL210128
• F5608-0070
• SB75740
• CS-W016280
• AS-10695
• FT-0648042
• AKOS000314057
• 6299-67-8
• InChI=1/C8H11NO2/c1-10-7-5-3-4-6(9)8(7)11-2/h3-5H,9H2,1-2H3
• AMY28016
• SY030638
• MFCD00180769
• BB 0257834
• D2284
• DTXSID30286335
• J-507027
• EN300-99105
• ALBB-008908
• STK501473
• NSC 44873; [2,3-Bis(methyloxy)phenyl]amine; 2,3-Dimethoxybenzenamine

• MDL： MFCD00180769
• Inchi： 1S/C8H11NO2/c1-10-7-5-3-4-6(9)8(7)11-2/h3-5H,9H2,1-2H3
• InChI Key： HEZIOZBMPKPOER-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC=CC=1OC)N

Computed Properties

• Exact Mass: 153.07900
• Monoisotopic Mass: 153.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.9
• Topological Polar Surface Area: 44.5

Experimental Properties

• Color/Form: Yellow to Brown Liquid
• Density: 1,14 g/cm3
• Boiling Point: 93°C/1.4mmHg(lit.)
• Flash Point: 250.1°Cat760mmHg
• Refractive Index: 1.5630-1.5650
• PSA: 44.48000
• LogP: 1.86720
• Sensitiveness: Sensitivity to air, light and heat

2,3-Dimethoxyaniline Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302+H312+H332-H315-H319
• Warning Statement： P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P305+P351+P338+P337+P313-P501
• Hazard Category Code： 20/21/22-36/37/38-36/38
• Safety Instruction： S26; S36/37/39
• HazardClass：IRRITANT
• Storage Condition：0-10°C
• Risk Phrases：R20/21/22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 2,3-Dimethoxyaniline

Recent Advances in the Study of 2,3-Dimethoxyaniline (CAS: 6299-67-8) and Its Applications in Chemical Biology and Pharmaceutical Research

2,3-Dimethoxyaniline (CAS: 6299-67-8) is a key intermediate in the synthesis of various bioactive compounds and pharmaceuticals. Recent studies have highlighted its significance in the development of novel therapeutic agents, particularly in the fields of oncology, neurology, and infectious diseases. This research brief aims to summarize the latest findings related to 2,3-Dimethoxyaniline, focusing on its chemical properties, synthetic applications, and biological activities.

One of the most notable advancements in the study of 2,3-Dimethoxyaniline is its role as a precursor in the synthesis of heterocyclic compounds with potential anticancer properties. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 2,3-Dimethoxyaniline exhibit significant inhibitory effects on specific cancer cell lines, including breast and lung cancer. The study utilized computational modeling and in vitro assays to identify the most promising candidates for further development.

In addition to its applications in oncology, 2,3-Dimethoxyaniline has been investigated for its potential in neurological drug development. Researchers have explored its use in the synthesis of compounds targeting neurotransmitter systems, such as dopamine and serotonin receptors. A recent preprint on bioRxiv reported that certain 2,3-Dimethoxyaniline derivatives show affinity for these receptors, suggesting potential applications in treating neurodegenerative disorders like Parkinson's disease.

The chemical versatility of 2,3-Dimethoxyaniline also extends to antimicrobial research. A 2024 study in Antimicrobial Agents and Chemotherapy highlighted its utility in designing new antibiotics effective against multidrug-resistant bacterial strains. The study synthesized a series of 2,3-Dimethoxyaniline-based compounds and evaluated their efficacy against Gram-positive and Gram-negative bacteria, with some derivatives showing promising results in preclinical trials.

Despite these advancements, challenges remain in optimizing the pharmacokinetic and safety profiles of 2,3-Dimethoxyaniline-derived compounds. Future research directions include improving synthetic methodologies to enhance yield and purity, as well as conducting more extensive in vivo studies to validate therapeutic potential. Collaborative efforts between chemists, biologists, and pharmacologists will be crucial in translating these findings into clinically viable treatments.

In conclusion, 2,3-Dimethoxyaniline (CAS: 6299-67-8) continues to be a valuable building block in pharmaceutical research, with recent studies uncovering its potential in diverse therapeutic areas. Ongoing investigations into its derivatives and mechanisms of action hold promise for addressing unmet medical needs and advancing drug discovery.